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Compound of Interest

Compound Name: 2-Bromoacrylic acid

Cat. No.: B080475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and

is not a substitute for a formal Safety Data Sheet (SDS). Due to the limited availability of

specific toxicological data for 2-bromoacrylic acid, this guide incorporates data from the

structurally related and well-studied compounds, acrylic acid and bromoacetic acid, to provide a

comprehensive hazard assessment. This information should be used for comparative purposes

and interpreted with caution. Always refer to the official SDS and conduct a thorough risk

assessment before handling 2-bromoacrylic acid.

Introduction
2-Bromoacrylic acid (2-BAA), a halogenated unsaturated carboxylic acid, is a reactive

chemical intermediate with potential applications in pharmaceutical synthesis and materials

science. Its structure, combining an acrylic acid moiety with a bromine substituent, suggests a

significant potential for biological activity and associated hazards. This guide provides an in-

depth overview of the known and potential hazards associated with 2-bromoacrylic acid
exposure, drawing upon available data for the compound and its structural analogs, acrylic acid

and bromoacetic acid.

Physicochemical Properties
Understanding the physicochemical properties of 2-bromoacrylic acid is crucial for safe

handling and storage.
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Property Value Reference

Chemical Formula C₃H₃BrO₂ [1][2]

Molecular Weight 150.96 g/mol [1]

CAS Number 10443-65-9 [1]

Appearance Solid

Melting Point 62-65 °C

Solubility
Soluble in DMSO and

sparingly soluble in Methanol.
[3]

Storage Temperature
Refrigerator, under inert

atmosphere, hygroscopic.
[3]

Hazard Identification and GHS Classification
2-Bromoacrylic acid is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

(Data sourced from multiple reports to the European Chemicals Agency C&L Inventory)[1]

Signal Word: Danger
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Summary of Toxicological Data (Comparative
Analysis)
Due to the scarcity of publicly available quantitative toxicological data for 2-bromoacrylic acid,

this section presents data for the structurally related compounds, acrylic acid and bromoacetic

acid. This information provides a basis for understanding the potential toxicity of 2-
bromoacrylic acid.

Table 4.1: Acute Oral Toxicity
Compound Species LD50 (mg/kg) Reference

Acrylic Acid Rat 357 - 1500 [4]

Bromoacetic Acid Rat 50 [5]

Table 4.2: Acute Dermal Toxicity
Compound Species LD50 (mg/kg) Reference

Acrylic Acid Rabbit >2,000 [4]

Bromoacetic Acid Rabbit 59.9 [6]

Table 4.3: Acute Inhalation Toxicity
Compound Species LC50 (mg/L/4h) Reference

Acrylic Acid Rat >5.1 [4]

Bromoacetic Acid Not available Not available

Experimental Protocols for Hazard Assessment
The toxicological data presented for the comparative compounds are typically generated

following standardized experimental protocols, such as those established by the Organisation

for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Testing (OECD 423)
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This protocol is designed to determine the acute oral toxicity of a substance.

Preparation

Administration & Observation

Data Analysis

Animal Selection
(e.g., Rats, single sex)

Fasting
(Overnight, water ad libitum)

Dose Preparation
(Substance in appropriate vehicle)

Dose Administration
(Oral gavage, single dose)

Observation (Initial)
(First few hours for clinical signs)

Observation (Long-term)
(Daily for 14 days for mortality and signs of toxicity)

Necropsy
(Gross pathological examination of all animals)

Data Evaluation
(Assessment of mortality and toxic effects)

LD50 Estimation & Classification
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OECD 423 Acute Oral Toxicity Testing Workflow.

In Vitro Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric method used to assess the metabolic activity of cells, which is

an indicator of cell viability and cytotoxicity.
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Cell Culture

Treatment

Assay

Readout

Cell Seeding
(Plate cells in 96-well plates)

Cell Adherence
(Incubate for 24 hours)

Compound Exposure
(Treat cells with various concentrations of test substance)

Incubation
(Incubate for a defined period, e.g., 24 hours)

MTT Addition
(Add MTT reagent to each well)

Formazan Formation
(Incubate for 2-4 hours)

Solubilization
(Add solubilizing agent to dissolve formazan crystals)

Absorbance Measurement
(Read absorbance at ~570 nm)

Data Analysis
(Calculate cell viability and IC50)

Click to download full resolution via product page

MTT Assay Experimental Workflow.
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Potential Signaling Pathways Involved in Toxicity
While specific signaling pathways for 2-bromoacrylic acid have not been elucidated, the

known reactivity of α,β-unsaturated carbonyl compounds (a class to which acrylic acid belongs)

and alkylating agents (a property of bromoacetic acid) suggests potential mechanisms of

toxicity. A plausible pathway involves the induction of oxidative stress and subsequent cellular

responses.

Exposure & Cellular Entry

Oxidative Stress Induction

Cellular Stress Response

Cellular Outcome

2-Bromoacrylic Acid Exposure

Cellular Uptake

Depletion of Glutathione (GSH) Generation of Reactive Oxygen Species (ROS)

Activation of Nrf2 Pathway Activation of MAPK Pathways
(e.g., JNK, p38)

Upregulation of Antioxidant Enzymes
(e.g., HO-1, NQO1)

Cell Survival / Adaptation Inflammation Apoptosis / Necrosis
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Postulated Oxidative Stress-Mediated Toxicity Pathway.

Safe Handling and Emergency Procedures
Given the hazardous nature of 2-bromoacrylic acid, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.[7]

Respiratory Protection: Use in a well-ventilated area or with a certified fume hood. If

inhalation risk is high, use a NIOSH-approved respirator with an appropriate cartridge.[7]

Handling and Storage
Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[7]

Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing

agents.[7]

Keep container tightly closed.[7]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[7]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Conclusion
2-Bromoacrylic acid is a hazardous chemical that requires careful handling and the

implementation of stringent safety protocols. It is corrosive to the skin and eyes, a potential skin

sensitizer, and an irritant to the respiratory system. While specific toxicological data for 2-
bromoacrylic acid is limited, information from structurally similar compounds, acrylic acid and

bromoacetic acid, suggests a potential for significant toxicity. Researchers, scientists, and drug

development professionals must exercise extreme caution, utilize appropriate personal

protective equipment, and work in well-ventilated areas to minimize the risk of exposure. In the

event of exposure, immediate and appropriate first aid measures should be taken, and medical

attention should be sought. Further research is needed to fully characterize the toxicological

profile and mechanism of action of 2-bromoacrylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Hazards of 2-
Bromoacrylic Acid Exposure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080475#hazards-associated-with-2-bromoacrylic-
acid-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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